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Compound of Interest

Compound Name: Cissetin

Cat. No.: B15566016 Get Quote

Introduction

Fisetin (3,3',4',7-tetrahydroxyflavone) is a naturally occurring flavonoid found in various fruits

and vegetables. It has garnered significant interest within the research and drug development

communities due to its diverse biological activities. For reproducible and accurate in vitro and in

vivo studies, the correct preparation of Fisetin stock solutions is crucial. These application

notes provide detailed protocols for the solubilization and storage of Fisetin.

Data Presentation

The following table summarizes the solubility and storage information for Fisetin.
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Parameter Details Source

Molecular Formula C₁₅H₁₀O₆ [1]

Molecular Weight 286.2 g/mol [1]

Appearance Crystalline solid [1]

Solubility in Organic Solvents

Dimethyl sulfoxide (DMSO) ~30 mg/mL [1]

Dimethylformamide (DMF) ~30 mg/mL [1]

Ethanol ~5 mg/mL [1]

Aqueous Solubility Sparingly soluble [1]

Solubility in 1:1 DMSO:PBS

(pH 7.2)
~0.5 mg/mL [1]

Storage of Solid Compound -20°C for ≥ 4 years [1]

Storage of Stock Solutions

Aliquot and store at -20°C or

-80°C to avoid repeated

freeze-thaw cycles.

[2]

Aqueous Solution Stability
Not recommended for storage

for more than one day.
[1]

Experimental Protocols

1. Safety Precautions

Always handle Fisetin powder in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of the powder.[3][4]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[3][5][6]

Review the Safety Data Sheet (SDS) for Fisetin before handling.[1][6]
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2. Preparation of a 10 mM Fisetin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Fisetin in DMSO, a

commonly used solvent for in vitro studies.

Materials:

Fisetin powder (MW: 286.2 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Sonicator

Procedure:

Weighing: Accurately weigh out the desired amount of Fisetin powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 2.86 mg of Fisetin (Calculation: 10 mmol/L *

1 L/1000 mL * 286.2 g/mol * 1000 mg/g * 1 mL = 2.86 mg).

Dissolution: Add the weighed Fisetin powder to a sterile tube. Add the appropriate volume of

DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution vigorously until the Fisetin powder is completely dissolved.[2] If

necessary, sonication can be used to aid dissolution.[2]

Sterilization (Optional): If sterility is critical for downstream applications, the stock solution

can be filtered through a 0.22 µm syringe filter that is compatible with DMSO.[2]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes.[2] Store the aliquots

at -20°C or -80°C.[2]
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3. Preparation of Working Solutions

For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should typically be kept below

0.5% to minimize solvent-induced cytotoxicity.[2] However, the tolerance to DMSO can vary

between cell lines, so it is advisable to perform a vehicle control experiment.[2]

To minimize precipitation of the hydrophobic Fisetin compound upon dilution in aqueous

media, ensure thorough mixing.[2] Pre-warming the cell culture medium to 37°C can also

help maintain solubility.[2]

Aqueous solutions of Fisetin are not stable and it is recommended to prepare them fresh for

each experiment and not store them for more than one day.[1]

Mandatory Visualization
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Workflow for Preparing Fisetin Stock Solution

Preparation

Storage & Use

1. Weigh Fisetin Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. (Optional) Sterilize with 0.22 µm filter

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

7. Dilute in Aqueous Buffer for Use

For Experiments

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of a Fisetin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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